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Compound of Interest

Compound Name: p38 MAP Kinase Inhibitor III

Cat. No.: B1676648 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This document provides essential safety and

logistical information for the p38 MAP Kinase Inhibitor III, focusing on operational and

disposal plans to directly address procedural questions and promote laboratory safety.

Disposal Procedures
Proper disposal of p38 MAP Kinase Inhibitor III is crucial to prevent environmental

contamination and ensure a safe laboratory environment. While some documentation suggests

that this compound may not be classified as hazardous under certain regulations, it is

imperative to treat all chemical waste with caution and adhere to institutional and local

guidelines.

Step-by-Step Disposal Guidance:

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) office and review local, state, and federal regulations for chemical waste disposal.

Regulations can vary significantly by location.

Do Not Dispose in General Waste or Drains: This compound should not be disposed of in the

regular trash or washed down the sink.[1] Preventing chemical agents from entering drains is

a standard and critical laboratory practice to protect waterways.[1]

Solid Waste Disposal:
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If the inhibitor is in solid (powder) form, carefully sweep or scoop the material, avoiding

dust generation.[1]

Place the solid waste into a clearly labeled, sealed container designated for chemical

waste. The container should be appropriate for the chemical's properties (e.g., a securely

sealed plastic or glass bottle).

Solution Waste Disposal:

If the inhibitor is in a solvent (e.g., DMSO), the entire solution should be treated as

chemical waste.

Collect the waste solution in a sealable, properly labeled container. The label should

clearly indicate the contents, including the name of the inhibitor and the solvent used.

Decontamination of Labware: Any labware (e.g., flasks, beakers, pipette tips) that has come

into contact with the p38 MAP Kinase Inhibitor III should be decontaminated or disposed of

as contaminated waste according to your institution's protocols.

Waste Pickup: Arrange for the collection of the chemical waste by your institution's

hazardous waste management service.

Quantitative Data Summary
The following table summarizes key quantitative data for p38 MAP Kinase Inhibitor III,
providing a quick reference for researchers.
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Property Value Source

Molecular Weight 404.50 g/mol [2][3][4]

CAS Number 581098-48-8 [2][3][4]

Purity ≥95% (HPLC) [3][4]

Form Solid [2][3]

Color White to off-white/yellow [2][3]

Solubility DMSO: 5 mg/mL [3]

IC₅₀ for p38α 0.38 µM (380 nM) [3][5]

IC₅₀ for IL-1β release 0.039 µM (39 nM) [2][5]

IC₅₀ for TNF-α release
0.044 µM (in another study

0.16 µM)
[2][5]

Storage Temperature
2-8°C (Solid); -20°C to -80°C

(In solution)
[2][3]

Visualizing Key Processes
To further aid in understanding the context in which p38 MAP Kinase Inhibitor III is used, the

following diagrams illustrate the relevant biological pathway and a typical experimental

workflow.

p38 MAPK Signaling Pathway
The p38 MAP kinase pathway is a critical signaling cascade that responds to stress stimuli and

cytokines, playing a key role in inflammation, apoptosis, and cell differentiation.[6][7] Inhibitors

like p38 MAP Kinase Inhibitor III block this pathway, which is a therapeutic target for various

diseases.
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Caption: The p38 MAPK signaling cascade and the point of inhibition.
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Experimental Workflow: Kinase Inhibitor Screening
The following diagram outlines a typical experimental workflow for screening and characterizing

kinase inhibitors like p38 MAP Kinase Inhibitor III. This process is essential for drug discovery

and development.
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Caption: A typical workflow for in vitro kinase inhibitor screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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